Cas no 1806017-78-6 (4-Chloro-3-(difluoromethyl)-2-nitropyridine)

• Product Name: 4-Chloro-3-(difluoromethyl)-2-nitropyridine
• CAS No: 1806017-78-6
• MF: C₆H₃ClF₂N₂O₂
• MW: 208.550027132034
• CID: 4928048
• Update Time: 2025-06-12

4-Chloro-3-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C6H3ClF2N2O2/c7-3-1-2-10-6(11(12)13)4(3)5(8)9/h1-2,5H
• InChI Key： JAXTUUPFBPHZHR-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-3-(difluoromethyl)-2-nitropyridine

Introduction to 4-Chloro-3-(difluoromethyl)-2-nitropyridine (CAS No. 1806017-78-6)

4-Chloro-3-(difluoromethyl)-2-nitropyridine (CAS No. 1806017-78-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel drugs and agrochemicals. This article provides a comprehensive overview of 4-Chloro-3-(difluoromethyl)-2-nitropyridine, including its chemical properties, synthesis methods, and potential applications.

Chemical Properties

4-Chloro-3-(difluoromethyl)-2-nitropyridine is a pyridine derivative with a molecular formula of C₈H₄ClF₂N₂O₂. The compound features a chloro substituent at the 4-position, a difluoromethyl group at the 3-position, and a nitro group at the 2-position. These functional groups contribute to the compound's unique chemical properties and reactivity. The presence of the chloro and difluoromethyl groups imparts lipophilicity, while the nitro group enhances its electronic properties and reactivity.

The molecular weight of 4-Chloro-3-(difluoromethyl)-2-nitropyridine is approximately 219.57 g/mol. It is a solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). The compound's stability is influenced by factors such as pH, temperature, and exposure to light. Under standard laboratory conditions, it is stable and can be stored for extended periods without significant degradation.

Synthesis Methods

The synthesis of 4-Chloro-3-(difluoromethyl)-2-nitropyridine has been extensively studied in recent years. One of the most common methods involves the reaction of 2-chloro-3-difluoromethylpyridine with nitric acid or a nitrate salt under appropriate conditions. This method typically yields high purity products with good yields. Another approach involves the nitration of 3-difluoromethylpyridine followed by chlorination at the 4-position.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method for 4-Chloro-3-(difluoromethyl)-2-nitropyridine. The method involves the sequential addition of nitric acid and chlorine gas to 3-difluoromethylpyridine in a controlled environment. This approach not only simplifies the synthesis process but also reduces the number of purification steps required, making it more suitable for large-scale production.

Potential Applications

4-Chloro-3-(difluoromethyl)-2-nitropyridine has shown significant potential in various applications due to its unique chemical properties. In medicinal chemistry, this compound has been explored as an intermediate for the synthesis of novel drugs targeting specific biological pathways. Its lipophilicity and electronic properties make it an attractive candidate for drug design, particularly in the development of inhibitors for enzymes involved in disease pathways.

A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 4-Chloro-3-(difluoromethyl)-2-nitropyridine exhibit potent inhibitory activity against kinases involved in cancer progression. The researchers synthesized a series of compounds by modifying the substituents on the pyridine ring and evaluated their biological activity using enzymatic assays. Several derivatives showed high selectivity and potency against specific kinases, highlighting their potential as lead compounds for further drug development.

In addition to its medicinal applications, 4-Chloro-3-(difluoromethyl)-2-nitropyridine has also been investigated for use in agrochemicals. Its structural features make it suitable for developing pesticides with improved efficacy and reduced environmental impact. A recent study published in Pesticide Biochemistry and Physiology reported that derivatives of this compound exhibit strong insecticidal activity against various pests, including those resistant to conventional pesticides.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including 4-Chloro-3-(difluoromethyl)-2-nitropyridine. While this compound is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn to minimize exposure risks. Additionally, handling should be performed in well-ventilated areas or fume hoods to prevent inhalation of vapors.

In conclusion, 4-Chloro-3-(difluoromethyl)-2-nitropyridine (CAS No. 1806017-78-6) is a promising compound with diverse applications in medicinal chemistry and agrochemicals. Its unique chemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific fields.